3-[4-Hydroxy-4-(trifluoromethyl)azepan-1-yl]sulfonylpyridine-2-carbonitrile

• IUPAC Name: 3-[4-hydroxy-4-(trifluoromethyl)azepan-1-yl]sulfonylpyridine-2-carbonitrile
• InChI: InChI=1S/C13H14F3N3O3S/c14-13(15,16)12(20)4-2-7-19(8-5-12)23(21,22)11-3-1-6-18-10(11)9-17/h1,3,6,20H,2,4-5,7-8H2
• InChI Key: INFUNCCMXXCNBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCN(C1)S(=O)(=O)C2=C(N=CC=C2)C#N)(C(F)(F)F)O
• Molecular Formula: C13H14F3N3O3S
• Molecular Weight: 349.33 g/mol

Description

The compound “3-[4-Hydroxy-4-(trifluoromethyl)azepan-1-yl]sulfonylpyridine-2-carbonitrile” is a complex organic molecule. It contains a trifluoromethyl group (-CF3), which is often found in pharmaceuticals and agrochemicals due to its ability to modify the chemical and physical properties of organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains an azepane ring, a sulfonyl group attached to a pyridine ring, and a trifluoromethyl group attached to the azepane ring. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the trifluoromethyl group is generally considered to be stable and unreactive. The hydroxy group could potentially be involved in reactions such as esterification or ether formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, which might affect its solubility and permeability.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound would likely depend on its intended application. If it’s a potential drug, future studies might focus on evaluating its pharmacological activity, optimizing its structure for improved efficacy, and assessing its safety profile.